![molecular formula C13H13FN6O2 B6058719 3-(4-fluorophenyl)-4-(1H-tetrazol-1-ylacetyl)-2-piperazinone](/img/structure/B6058719.png)
3-(4-fluorophenyl)-4-(1H-tetrazol-1-ylacetyl)-2-piperazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-fluorophenyl)-4-(1H-tetrazol-1-ylacetyl)-2-piperazinone, also known as TAP-144, is a novel compound that has gained attention in the scientific community for its potential applications in research studies. This compound belongs to the class of piperazinone derivatives and has been found to exhibit unique properties that make it a promising candidate for various research applications.
Mechanism of Action
The mechanism of action of 3-(4-fluorophenyl)-4-(1H-tetrazol-1-ylacetyl)-2-piperazinone involves its interaction with the dopamine D2 receptor. Studies have shown that this compound can bind to the D2 receptor and activate it partially. This activation of the D2 receptor results in the modulation of dopamine signaling in the brain, which can have various effects on behavior and physiology.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can increase the release of dopamine in the brain, which can result in increased locomotor activity and reward-related behavior. This compound has also been found to have anxiolytic and antidepressant effects in animal studies.
Advantages and Limitations for Lab Experiments
One of the significant advantages of 3-(4-fluorophenyl)-4-(1H-tetrazol-1-ylacetyl)-2-piperazinone is its high affinity for the dopamine D2 receptor, which makes it a potent tool for studying the role of dopamine in various neurological disorders. However, one of the limitations of this compound is its partial agonist activity, which can result in complex effects on behavior and physiology.
Future Directions
There are several future directions for research on 3-(4-fluorophenyl)-4-(1H-tetrazol-1-ylacetyl)-2-piperazinone. One of the significant areas of research is to study the role of this compound in addiction and substance abuse disorders. Studies have shown that this compound can reduce drug-seeking behavior in animal models of addiction, making it a potential candidate for the development of new treatments for addiction. Another area of research is to study the effects of this compound on cognitive function and memory. Studies have shown that this compound can improve cognitive function in animal models of cognitive impairment, making it a potential candidate for the development of new treatments for cognitive disorders.
Conclusion
In conclusion, this compound is a novel compound that has gained attention in the scientific community for its potential applications in various research studies. The compound's high affinity for the dopamine D2 receptor and its partial agonist activity make it a potent tool for studying the role of dopamine in various neurological disorders. However, further research is needed to fully understand the compound's effects on behavior and physiology and to develop new treatments for various disorders.
Synthesis Methods
The synthesis of 3-(4-fluorophenyl)-4-(1H-tetrazol-1-ylacetyl)-2-piperazinone involves a multi-step process that starts with the reaction of 4-fluoroaniline with ethyl chloroformate to form 4-fluoro-N-ethoxycarbonylaniline. This intermediate is then reacted with sodium azide to form 4-fluoro-N-ethoxycarbonylazidoaniline. The next step involves the reaction of this intermediate with ethyl 2-(piperazin-1-yl)acetate to form 4-fluoro-N-ethoxycarbonylazidoanilide. Finally, the target compound this compound is obtained by the reaction of 4-fluoro-N-ethoxycarbonylazidoanilide with triethylamine and acetic anhydride.
Scientific Research Applications
3-(4-fluorophenyl)-4-(1H-tetrazol-1-ylacetyl)-2-piperazinone has been found to have potential applications in various research studies. One of the significant research areas where this compound has been studied is in the field of neuroscience. Studies have shown that this compound has a high affinity for the dopamine D2 receptor and can act as a partial agonist. This property makes it a potential candidate for studying the role of dopamine in various neurological disorders such as Parkinson's disease, schizophrenia, and addiction.
properties
IUPAC Name |
3-(4-fluorophenyl)-4-[2-(tetrazol-1-yl)acetyl]piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN6O2/c14-10-3-1-9(2-4-10)12-13(22)15-5-6-20(12)11(21)7-19-8-16-17-18-19/h1-4,8,12H,5-7H2,(H,15,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQZYADBSQGLHNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(C(=O)N1)C2=CC=C(C=C2)F)C(=O)CN3C=NN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13FN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.